Cas no 211105-23-6 (9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid)
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-3,3,4,4-tetradeuterio-7-[2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopenten-1-yl]hept-5-enoic acid
- 9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid
-
- Inchi: 1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12,14,17,21H,2-3,5-6,8-11,13,15H2,1H3,(H,23,24)/b7-4-,14-12+/t17-/m0/s1/i5D2,8D2
- InChI Key: PRFXRIUZNKLRHM-GKNRUGNGSA-N
- SMILES: O[C@H](/C=C/C1=C(C/C=C\C([2H])([2H])C([2H])([2H])CC(=O)O)C(CC1)=O)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 500
- XLogP3: 3.3
- Topological Polar Surface Area: 74.6
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01EPBW-1mg |
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid |
211105-23-6 | ≥99% deuterated forms (d1-d4) | 1mg |
$896.00 | 2023-12-19 | |
| A2B Chem LLC | AX64828-1mg |
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid |
211105-23-6 | ≥99% deuterated forms (d1-d4) | 1mg |
$689.00 | 2024-04-20 | |
| MedChemExpress | HY-113042S-50μg |
Prostaglandin B2-d |
211105-23-6 | 50μg |
¥1188 | 2024-07-20 |
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid
9-Oxo-15S-Hydroxy-Prosta-5Z,8(12),13E-Trien-1-Oic-3,3,4,4-D4acid: A Comprehensive Overview
9-Oxo-15S-Hydroxy-Prosta-5Z,8(12),13E-Trien-1-Oic-3,3,4,4-D4acid is a highly specialized compound with the CAS registry number 211105-23-6. This compound belongs to the class of prostanoids, which are oxygenated derivatives of prostaglandins. The name itself is indicative of its complex structure and functional groups. The term "9-oxo" suggests the presence of a ketone group at the 9th position, while "15S-hydroxy" indicates a hydroxyl group at the 15th position with an S configuration. The "prosta" prefix refers to its prostaglandin-like structure, and the "trien" signifies the presence of three double bonds in the molecule. The "d4acid" suffix highlights the presence of four deuterium atoms and a carboxylic acid group.
Recent advancements in lipidomics and metabolomics have shed light on the biosynthesis and biological roles of prostanoids like 9-Oxo-15S-Hydroxy-Prosta-5Z,8(12),13E-Trien-1-Oic-3,3,4,4-D4acid. Studies have shown that these compounds play a critical role in cellular signaling pathways, particularly in inflammation and immune responses. The deuterium labeling in this compound is often utilized in mass spectrometry-based studies to track metabolic pathways and enzymatic transformations with high precision.
The structural complexity of this compound makes it an interesting subject for both synthetic chemistry and pharmacological studies. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography to elucidate its three-dimensional structure. These studies have revealed that the spatial arrangement of functional groups significantly influences its bioactivity. For instance, the E/Z stereochemistry at positions 8(12) and 13 plays a pivotal role in determining its interactions with cellular receptors.
In terms of biological activity, 9-Oxo-15S-Hydroxy-Prosta-5Z,8(12),13E-Trien-1-Oic-3,3,4,4-D4acid has been shown to exhibit potent anti-inflammatory properties. Preclinical studies suggest that it inhibits key inflammatory mediators such as cyclooxygenase (COX) enzymes and leukotriene biosynthesis. This makes it a promising candidate for therapeutic interventions in conditions such as arthritis, asthma, and cardiovascular diseases.
Moreover, recent breakthroughs in synthetic biology have enabled the production of this compound through engineered microbial systems. This approach not only enhances scalability but also provides insights into its biosynthetic pathways. For instance, researchers have identified key enzymes responsible for the oxidation and stereochemical modifications in prostanoid biosynthesis.
From an analytical standpoint, the deuterium labeling in this compound facilitates its detection and quantification using techniques such as infrared spectroscopy (IR) and ultrahigh-performance liquid chromatography (UHPLC). These methods are essential for quality control in pharmaceutical development and for studying its pharmacokinetics in vivo.
In conclusion, 9-Oxo-15S-Hydroxy-Prosta-5Z,8(12),13E-Trien-1-Oic-3,3,4,4-D4acid is a multifaceted compound with significant potential in both basic research and therapeutic applications. Its unique structure and functional groups make it a valuable tool for understanding lipid signaling pathways and developing novel drugs. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound is poised to play an increasingly important role in modern medicine.
211105-23-6 (9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)